Cas no 887206-82-8 (4-(1H-Pyrrol-1-yl)pyridine-2-carboxylic acid)
4-(1H-Pyrrol-1-yl)pyridine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(1H-Pyrrol-1-yl)pyridine-2-carboxylic acid
- 4-(1H-Pyrrol-1-yl)-2-pyridinecarboxylic acid (ACI)
- F88371
- Z1143252023
- 4-pyrrol-1-ylpyridine-2-carboxylic acid, AldrichCPR
- 4-(1H-Pyrrol-1-yl)pyridine-2-carboxylicacid
- 4-pyrrol-1-ylpyridine-2-carboxylic Acid
- STL490546
- AB00677689-01
- 887206-82-8
- F1926-0043
- XXE
- EN300-105055
- AKOS000272819
-
- Inchi: 1S/C10H8N2O2/c13-10(14)9-7-8(3-4-11-9)12-5-1-2-6-12/h1-7H,(H,13,14)
- InChI Key: WGDPWMLPQRTMBY-UHFFFAOYSA-N
- SMILES: O=C(C1C=C(N2C=CC=C2)C=CN=1)O
Computed Properties
- Exact Mass: 188.058577502g/mol
- Monoisotopic Mass: 188.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 55.1Ų
4-(1H-Pyrrol-1-yl)pyridine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM333306-100mg |
4-(1H-Pyrrol-1-yl)pyridine-2-carboxylic acid |
887206-82-8 | 95%+ | 100mg |
$*** | 2023-05-29 | |
| Chemenu | CM333306-250mg |
4-(1H-Pyrrol-1-yl)pyridine-2-carboxylic acid |
887206-82-8 | 95%+ | 250mg |
$*** | 2023-05-29 | |
| Chemenu | CM333306-1g |
4-(1H-Pyrrol-1-yl)pyridine-2-carboxylic acid |
887206-82-8 | 95%+ | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM333306-100mg |
4-(1H-Pyrrol-1-yl)pyridine-2-carboxylic acid |
887206-82-8 | 95%+ | 100mg |
$312 | 2021-08-18 | |
| Chemenu | CM333306-250mg |
4-(1H-Pyrrol-1-yl)pyridine-2-carboxylic acid |
887206-82-8 | 95%+ | 250mg |
$381 | 2021-08-18 | |
| Chemenu | CM333306-1g |
4-(1H-Pyrrol-1-yl)pyridine-2-carboxylic acid |
887206-82-8 | 95%+ | 1g |
$1066 | 2021-08-18 | |
| TRC | B530565-25mg |
4-(1H-pyrrol-1-yl)pyridine-2-carboxylic acid |
887206-82-8 | 25mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B530565-50mg |
4-(1H-pyrrol-1-yl)pyridine-2-carboxylic acid |
887206-82-8 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B530565-250mg |
4-(1H-pyrrol-1-yl)pyridine-2-carboxylic acid |
887206-82-8 | 250mg |
$ 365.00 | 2022-06-07 | ||
| Enamine | EN300-105055-0.05g |
4-(1H-pyrrol-1-yl)pyridine-2-carboxylic acid |
887206-82-8 | 95.0% | 0.05g |
$75.0 | 2025-02-21 |
4-(1H-Pyrrol-1-yl)pyridine-2-carboxylic acid Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 4-(1H-Pyrrol-1-yl)pyridine-2-carboxylic acid
Recent Advances in the Study of 4-(1H-Pyrrol-1-yl)pyridine-2-carboxylic acid (CAS: 887206-82-8)
4-(1H-Pyrrol-1-yl)pyridine-2-carboxylic acid (CAS: 887206-82-8) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its pyrrole and pyridine moieties, serves as a versatile scaffold for the synthesis of novel bioactive molecules. Recent studies have explored its utility as a building block for kinase inhibitors, antimicrobial agents, and other therapeutic candidates, highlighting its importance in modern pharmaceutical research.
One of the key areas of interest is the compound's role in the development of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. Researchers have demonstrated that 4-(1H-Pyrrol-1-yl)pyridine-2-carboxylic acid can be functionalized to yield potent and selective kinase inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives based on this scaffold, which exhibited nanomolar inhibitory activity against specific tyrosine kinases implicated in cancer progression.
In addition to its applications in kinase inhibition, this compound has also been investigated for its antimicrobial properties. A recent study in the European Journal of Medicinal Chemistry (2024) explored the synthesis and evaluation of 4-(1H-Pyrrol-1-yl)pyridine-2-carboxylic acid derivatives against a panel of Gram-positive and Gram-negative bacteria. The results indicated that certain derivatives displayed promising antibacterial activity, with minimal cytotoxicity against mammalian cells, suggesting their potential as leads for novel antibiotic development.
The synthetic versatility of 4-(1H-Pyrrol-1-yl)pyridine-2-carboxylic acid further enhances its appeal. Researchers have developed efficient and scalable synthetic routes to access this compound and its derivatives. For example, a 2024 publication in Organic Letters detailed a novel one-pot synthesis method that significantly improves yield and reduces reaction time compared to traditional approaches. This advancement is expected to facilitate broader exploration of the compound's pharmacological potential.
Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of derivatives based on this scaffold. Current research efforts are focused on addressing issues such as solubility, metabolic stability, and target selectivity. Collaborative studies between academic institutions and pharmaceutical companies are underway to translate these findings into clinically viable therapeutics.
In conclusion, 4-(1H-Pyrrol-1-yl)pyridine-2-carboxylic acid (CAS: 887206-82-8) represents a valuable chemical entity with diverse applications in drug discovery. Its role in the development of kinase inhibitors and antimicrobial agents underscores its significance in addressing unmet medical needs. Ongoing research aims to further elucidate its potential and overcome existing limitations, paving the way for innovative therapeutic solutions.
887206-82-8 (4-(1H-Pyrrol-1-yl)pyridine-2-carboxylic acid) Related Products
- 53413-97-1( )
- 1291487-29-0(4-aminopyridine-2-carboxylic acid hydrochloride)
- 100047-36-7(4-Aminopyridine-2-carboxylic acid)
- 2683-49-0(4-Aminopyridine-2,6-dicarboxylic acid)
- 37560-62-6( )
- 1427475-29-3(4-Aminopyridine-2-carboxylic Acid Monohydrate)
- 89693-89-0(2-Pyridinecarboxylicacid, 4-amino-6-methyl-)
- 155815-95-5(4-Amino-1H-pyrrole-2-carboxylic acid)
- 78540-03-1(1-phenyl-1H-pyrrole-2-carboxylic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)